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Compound of Interest

Compound Name: 5-Iodo-2-isopropoxypyridine

CAS No.: 902837-54-1

Cat. No.: B3165707

Get Quote

CAS Number: 902837-54-1[1][2]
Executive Summary
5-Iodo-2-isopropoxypyridine is a bifunctional pyridine scaffold characterized by a reactive

iodide at the C5 position and a lipophilic isopropoxy group at the C2 position. In medicinal

chemistry, it serves as a "privileged structure" for building complex heterocycles. The C5-iodide

acts as an excellent handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,

Sonogashira, Heck), while the C2-isopropoxy moiety often functions as a solubility-enhancing

group or a steric probe for hydrophobic pockets in protein targets (e.g., GABA receptors,

Kinases).
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Property Specification

CAS Number 902837-54-1

IUPAC Name 5-Iodo-2-(propan-2-yloxy)pyridine

Molecular Formula C₈H₁₀INO

Molecular Weight 263.08 g/mol

Appearance Pale yellow to brown liquid

Solubility
Soluble in DCM, EtOAc, DMSO, Methanol;

Insoluble in water

Stability Light-sensitive; store in amber vials at 2–8°C

InChI Key ILSMTBLMXJOTOQ-UHFFFAOYSA-N

Synthesis & Manufacturing Protocol
The most robust and scalable synthesis involves a Nucleophilic Aromatic Substitution (SₙAr) of

2-chloro-5-iodopyridine. This route is preferred over direct iodination of 2-isopropoxypyridine

due to higher regioselectivity and yield.

Mechanism of Action
The reaction proceeds via the addition-elimination mechanism. The electronegative nitrogen of

the pyridine ring activates the C2 position, making it susceptible to nucleophilic attack by the

isopropoxide ion. The chloride is a better leaving group than the iodide in this context,

preserving the C5-iodine bond for future functionalization.

Step-by-Step Laboratory Protocol
Reagents:

Starting Material: 2-Chloro-5-iodopyridine (1.0 eq)

Nucleophile: Sodium Isopropoxide (generated in situ from Na metal or NaH + Isopropanol)

Solvent: Anhydrous Isopropanol (serves as both solvent and reagent source)
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Workflow:

Preparation of Alkoxide: Under an inert atmosphere (N₂ or Ar), add Sodium Hydride (NaH,

60% dispersion, 1.2 eq) portion-wise to anhydrous isopropanol at 0°C. Stir until H₂ evolution

ceases.

Addition: Add 2-Chloro-5-iodopyridine (1.0 eq) to the reaction mixture.

Reaction: Heat the mixture to reflux (approx. 82°C) for 2–4 hours. Monitor by TLC

(Heptane/EtOAc 9:1) or LC-MS. The starting material spot should disappear.

Work-up: Cool to room temperature. Quench carefully with water.[1] Extract the aqueous

layer with Ethyl Acetate (3x).

Purification: Wash combined organic layers with brine, dry over Na₂SO₄, and concentrate in

vacuo. Purify the crude yellow oil via flash column chromatography (Silica gel, 0–10% EtOAc

in Hexanes).

Yield: Typical isolated yields range from 85% to 95%.
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Figure 1: SₙAr Synthesis Pathway. The reaction utilizes the activated C2-position for selective

substitution.
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The utility of 5-Iodo-2-isopropoxypyridine lies in its orthogonal reactivity. The C-I bond is

highly reactive toward oxidative addition by Palladium(0), while the isopropoxy group remains

stable under basic cross-coupling conditions.

Key Transformations
Suzuki-Miyaura Coupling (C-C Bond Formation):

Application: Attaching aryl or heteroaryl rings to the C5 position.

Conditions: Pd(dppf)Cl₂, K₂CO₃, Aryl-Boronic Acid, Dioxane/Water, 90°C.

Significance: Used to synthesize biaryl scaffolds common in kinase inhibitors (e.g.,

targeting VEGFR, EGFR).

Sonogashira Coupling (C-C Alkyne Formation):

Application: Introducing rigid alkyne linkers.

Conditions: Pd(PPh₃)₂Cl₂, CuI, TEA, Terminal Alkyne.

Significance: Creates linear geometries often required for penetrating deep enzyme active

sites.

Buchwald-Hartwig Amination (C-N Bond Formation):

Application: Converting the iodide to an amine.

Conditions: Pd₂(dba)₃, BINAP, NaOtBu, Primary/Secondary Amine.

Significance: Synthesis of aminopyridines, a motif found in numerous GPCR ligands.
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Figure 2: Divergent Synthesis Strategy. The C5-iodide serves as a universal handle for library

generation.

Handling, Safety, and Stability
Hazard Classification (GHS):

H315: Causes skin irritation.[2][1][3]

H319: Causes serious eye irritation.[2][1][3]

H335: May cause respiratory irritation.[2][1][4]

Storage Protocol:

The C-I bond is susceptible to photolytic cleavage over time. Store in amber glass vials

wrapped in aluminum foil.

Keep under an inert atmosphere (Argon) at 2–8°C to prevent oxidation of the isopropoxy

ether linkage.

Disposal: Halogenated organic waste. Do not mix with strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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